Cas no 19446-96-9 (1,1-dioxo-2,3-dihydrothiochromen-4-one)

• Product Name: 1,1-dioxo-2,3-dihydrothiochromen-4-one
• CAS No: 19446-96-9
• MF: C₉H₈O₃S
• MW: 196.223021507263
• MDL: MFCD00461296
• CID: 162324
• PubChem ID: 345951
• Update Time: 2025-04-19

1,1-dioxo-2,3-dihydrothiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,2,3-dihydro-, 1,1-dioxide
• 1,1-DIOXO-1LAMBDA*6*-THIOCHROMAN-4-ONE
• 1,1-dioxo-2,3-dihydrothiochromen-4-one
• 1-thiochroman-4-one 1,1-dioxide
• 2,3-dihydro-4(H)-1-benzothiopyran-4-one 1,1-dio
• 2,3-Dihydro-4H-thiochromen-4-one 1,1-dioxide
• 3,4-dihydro-2H-1-benzothiopyran-4-one 1,1-dioxide
• AC1Q6ESU
• AH-034
• NSC403926
• SureCN2675124
• thiochroman-4-one 1,1-dioxide
• Thiochroman-4-one,1-dioxide
• Thiochromanone 1,1-dioxide
• 1,1-DIOXO-1LAMBDA6-THIOCHROMAN-4-ONE(WX142278)
• 2,3-Dihydro-4H-1-benzothiopyran-4-one 1,1-dioxide
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-, 1,1-dioxide
• 3,4-dihydro-2H-1??-benzothiopyran-1,1,4-trione
• SY133117
• Z56922070
• 3,4-dihydro-2H-1
• E?-benzothiopyran-1,1,4-trione
• Cambridge id 5160943
• MFCD00461296
• Thiochroman-4-one, 1,1-dioxide
• 19446-96-9
• AS-63722
• 2,3-dihydro-1-benzothiopyran-1,1,4-trione
• AKOS001053132
• 1,1-Dioxo-1lambda6-thiochroman-4-one
• 2,3-Dihydro-4H-thiochromen-4-one 1,1-dioxide #
• 4H-1-Benzothiopyran-4-one,3-dihydro-, 1,1-dioxide
• AH-034/32845005
• CS-0307706
• CHEMBL3244626
• 1,1-Dioxo-thiochroman-4-one
• InChI=1/C9H8O3S/c10-8-5-6-13(11,12)9-4-2-1-3-7(8)9/h1-4H,5-6H
• EN300-05453
• 3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
• DTXSID50323397
• 1,1-Dioxo-1I>>6-thiochroman-4-one
• HMS1578C18
• NSC-403926
• W14973
• SCHEMBL2675124

• MDL： MFCD00461296
• Inchi： 1S/C9H8O3S/c10-8-5-6-13(11,12)9-4-2-1-3-7(8)9/h1-4H,5-6H2
• InChI Key： NNJAUTBXMFSABH-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 196.01944
• Monoisotopic Mass: 196.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 432.2°Cat760mmHg
• Flash Point: 294.1°C
• Refractive Index: 1.597
• PSA: 51.21
• LogP: 2.12750